Cas no 3241-20-1 (Heptadecan-9-amine)

• Product name: Heptadecan-9-amine
• CAS No: 3241-20-1
• MF: C₁₇H₃₇N
• MW: 255.4824
• CID: 1451685
• PubChem ID: 354334987

Heptadecan-9-amine Chemical and Physical Properties

Names and Identifiers

• 9-Heptadecanamine
• di-(n-octyl)methylamine
• Heptadecan-9-amine
• di-n-octylmethylamine
• 9-Aminoheptadecane
• 1-Octylnonylamine
• Bovine A1 Beta Casein, Native Protein
• XLHBQRJOHIHZGQ-UHFFFAOYSA-N
• 9-amino heptadecane
• BP-27931
• BP-24442
• H1640
• BS-52382
• BP-24519
• N-(DBCO-PEG4)-N-Biotin-PEG4-hydrazide TFA salt
• MFCD30742905
• T72292
• 3241-20-1
• SCHEMBL408902

• Inchi： 1S/C17H37N/c1-3-5-7-9-11-13-15-17(18)16-14-12-10-8-6-4-2/h17H,3-16,18H2,1-2H3
• InChI Key： XLHBQRJOHIHZGQ-UHFFFAOYSA-N
• SMILES： N([H])([H])C([H])(C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 255.2926g/mol
• Surface Charge: 0
• XLogP3: 7.3
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 14
• Monoisotopic Mass: 255.2926g/mol
• Monoisotopic Mass: 255.2926g/mol
• Topological Polar Surface Area: 26Ų
• Heavy Atom Count: 18
• Complexity: 129
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• Boiling Point: 120°C/0.1mmHg(lit.)
• PSA: 26.02000
• LogP: 6.51520

Heptadecan-9-amine Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H314
• Warning Statement： P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P405-P501
• PackingGroup：II

Heptadecan-9-amine Customs Data

• HS CODE：2921199090
• Customs Data：

  China Customs Code:

  2921199090

  Overview:

  2921199090 Other acyclic monoamines and their derivatives and salts.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2921199090 other acyclic monoamines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Other Chemical Reagents

Additional information on Heptadecan-9-amine

Comprehensive Guide to Heptadecan-9-amine (CAS No. 3241-20-1): Properties, Applications, and Industry Insights

Heptadecan-9-amine (CAS No. 3241-20-1) is a long-chain primary amine with significant industrial and research applications. This saturated fatty amine is characterized by its 17-carbon backbone and a terminal amine group at the ninth position, making it a versatile intermediate in organic synthesis. The compound's unique amphiphilic properties—combining hydrophobic and hydrophilic moieties—have garnered attention in fields ranging from material science to biotechnology.

Recent trends in green chemistry have spotlighted Heptadecan-9-amine as a potential bio-based surfactant. With growing consumer demand for sustainable formulations, researchers are exploring its derivatives as alternatives to petroleum-based surfactants in cosmetics and cleaning products. The compound's low toxicity profile and biodegradability align with regulatory shifts like the EU's Chemical Strategy for Sustainability.

In nanotechnology, Heptadecan-9-amine serves as a capping agent for nanoparticles. Its ability to stabilize quantum dots and metal oxides has been leveraged in optoelectronic devices and catalysis. A 2023 study in ACS Nano demonstrated its efficacy in improving the dispersibility of carbon nanotubes, addressing a key challenge in composite materials engineering.

The pharmaceutical industry utilizes Heptadecan-9-amine as a lipid component in drug delivery systems. Its hydrocarbon chain length optimizes membrane permeability, enhancing the bioavailability of poorly soluble APIs. This aligns with current searches for "amine-based drug carriers" and "lipid nanoparticles for mRNA vaccines," reflecting pandemic-driven research interests.

Analytical methods for 3241-20-1 characterization include GC-MS and HPLC, with purity thresholds exceeding 98% for research-grade material. The compound's melting point (38-42°C) and logP value (≈6.2) make it suitable for high-temperature applications, a feature exploited in lubricant additives and corrosion inhibitors.

Emerging applications in agriculture leverage Heptadecan-9-amine's antimicrobial properties. Patent filings reveal formulations combining this amine with natural essential oils as eco-friendly pesticides, responding to searches for "non-toxic crop protection." Its slow-release characteristics also show promise in fertilizer encapsulation technologies.

From a supply chain perspective, 3241-20-1 availability has stabilized post-pandemic, with major producers in Europe and Asia. Quality benchmarks now emphasize residual solvent levels and isomeric purity, reflecting stricter GMP compliance in specialty chemicals. The compound's REACH registration status ensures compliance with global chemical safety standards.

Future research directions include enzyme-mediated derivatization of Heptadecan-9-amine for chiral synthesis, as well as its incorporation into ionic liquids for battery electrolytes. These developments position CAS 3241-20-1 as a compound of continuing relevance in the circular economy and energy transition sectors.